Cas no 116313-86-1 (Benzonitrile,3,4-dihydroxy-5-nitro-)
116313-86-1 structure
Product Name:Benzonitrile,3,4-dihydroxy-5-nitro-
CAS No:116313-86-1
MF:C7H4N2O4
MW:180.117661476135
CID:195856
PubChem ID:5748958
Update Time:2025-04-19
Benzonitrile,3,4-dihydroxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3,4-dihydroxy-5-nitro-
- 3,4-dihydroxy-5-nitrobenzonitrile
- 3,4-dihydroxy-5-nitro-benzonitrile
- BRN 6480172
- CHEMBL169891
- SCHEMBL4167481
- AKOS006276479
- BDBM50017856
- Benzonitrile, 3,4-dihydroxy-5-nitro-
- AM20020248
- 116313-86-1
- DTXSID20151346
- JRBDMOJXCREXNN-UHFFFAOYSA-N
-
- Inchi: 1S/C7H4N2O4/c8-3-4-1-5(9(12)13)7(11)6(10)2-4/h1-2,10-11H
- InChI Key: JRBDMOJXCREXNN-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C#N)=CC=1[N+](=O)[O-])O
Computed Properties
- Exact Mass: 180.01712
- Monoisotopic Mass: 180.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.69
- Boiling Point: 327.8°C at 760 mmHg
- Flash Point: 152.1°C
- Refractive Index: 1.683
- PSA: 107.39
Benzonitrile,3,4-dihydroxy-5-nitro- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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